Cas no 2227747-05-7 ((1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol)

(1R)-3-Amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol is a chiral amino alcohol derivative featuring a difluoromethylphenyl moiety. Its stereospecific (R)-configuration ensures high enantiomeric purity, making it valuable for asymmetric synthesis and pharmaceutical applications. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the amino and hydroxyl groups provide versatile reactivity for further functionalization. This compound is particularly useful as an intermediate in the development of bioactive molecules, including CNS-targeting drugs and enzyme inhibitors. Its well-defined structure and consistent purity make it suitable for rigorous research and industrial-scale synthesis. Storage under inert conditions is recommended to preserve stability.
(1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol structure
2227747-05-7 structure
Product Name:(1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol
CAS No:2227747-05-7
MF:C10H13F2NO
MW:201.213129758835
CID:6255390
PubChem ID:165975147
Update Time:2025-10-31

(1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol
    • EN300-1757866
    • 2227747-05-7
    • Inchi: 1S/C10H13F2NO/c1-6-4-9(12)7(5-8(6)11)10(14)2-3-13/h4-5,10,14H,2-3,13H2,1H3/t10-/m1/s1
    • InChI Key: QRALYWJWHMMEKA-SNVBAGLBSA-N
    • SMILES: FC1C=C(C)C(=CC=1[C@@H](CCN)O)F

Computed Properties

  • Exact Mass: 201.09652036g/mol
  • Monoisotopic Mass: 201.09652036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.2Ų

(1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1757866-0.05g
(1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol
2227747-05-7
0.05g
$1513.0 2023-09-20
Enamine
EN300-1757866-0.1g
(1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol
2227747-05-7
0.1g
$1585.0 2023-09-20
Enamine
EN300-1757866-0.25g
(1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol
2227747-05-7
0.25g
$1657.0 2023-09-20
Enamine
EN300-1757866-0.5g
(1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol
2227747-05-7
0.5g
$1728.0 2023-09-20
Enamine
EN300-1757866-1.0g
(1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol
2227747-05-7
1g
$1801.0 2023-05-23
Enamine
EN300-1757866-2.5g
(1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol
2227747-05-7
2.5g
$3530.0 2023-09-20
Enamine
EN300-1757866-5.0g
(1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol
2227747-05-7
5g
$5221.0 2023-05-23
Enamine
EN300-1757866-10.0g
(1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol
2227747-05-7
10g
$7742.0 2023-05-23
Enamine
EN300-1757866-1g
(1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol
2227747-05-7
1g
$1801.0 2023-09-20
Enamine
EN300-1757866-5g
(1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol
2227747-05-7
5g
$5221.0 2023-09-20

Additional information on (1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol

(1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol: A Comprehensive Overview

(1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol (CAS No. 2227747-05-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound is characterized by its amino alcohol functionality and a substituted phenyl ring, which together contribute to its biological activity and selectivity.

The chiral center at the C1 position of the compound is crucial for its biological activity, as it can significantly influence the compound's interaction with biological targets. The presence of two fluorine atoms and a methyl group on the phenyl ring further enhances the compound's pharmacological profile by modulating its lipophilicity and metabolic stability.

Recent studies have highlighted the potential of (1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol in various therapeutic areas. One notable application is in the treatment of neurological disorders, where the compound has shown promising results in preclinical models. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells.

In addition to its neuroprotective properties, (1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol has also been investigated for its potential as an anti-inflammatory agent. Research conducted at a leading pharmaceutical institute revealed that the compound effectively reduces cytokine production and inhibits the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. These findings suggest that the compound could be a valuable candidate for the development of new anti-inflammatory drugs.

The synthetic route for (1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol has been optimized to ensure high yields and enantiomeric purity. A common approach involves the asymmetric synthesis of the chiral center using a chiral catalyst or auxiliary. This method not only simplifies the synthesis process but also ensures that the desired enantiomer is produced with high efficiency. The use of advanced synthetic techniques, such as catalytic asymmetric hydrogenation, has further enhanced the scalability and cost-effectiveness of the production process.

The pharmacokinetic properties of (1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol have been extensively studied to evaluate its suitability for clinical applications. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

Clinical trials are currently underway to further investigate the safety and efficacy of (1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol. Early-phase trials have demonstrated promising results, with patients showing significant improvements in symptoms related to neurological disorders and inflammatory conditions. These findings have generated considerable excitement among researchers and clinicians alike, as they suggest that this compound could offer new treatment options for patients with unmet medical needs.

In conclusion, (1R)-3-amino-1-(2,5-difluoro-4-methylphenyl)propan-1-ol (CAS No. 2227747-05-7) represents a promising candidate in the development of novel therapeutic agents. Its unique chemical structure, coupled with its favorable pharmacological properties and potential therapeutic applications, makes it an exciting area of research in medicinal chemistry and pharmaceutical science. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound is poised to play a significant role in advancing healthcare solutions for various diseases.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.